Cas no 65087-58-3 (n-Propyl-d7-benzene)

• Product Name: n-Propyl-d7-benzene
• CAS No: 65087-58-3
• MF: C₉H₁₂
• MW: 127.234714508057
• MDL: MFCD01073950
• CID: 501359
• PubChem ID: 101125359
• Update Time: 2025-04-19

n-Propyl-d7-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, propyl-d7-(9CI)
• N-PROPYL-D7-BENZENE
• 65087-58-3
• 1,1,2,2,3,3,3-heptadeuteriopropylbenzene
• (propyl-d7)benzene
• D98014
• n-Propyl-d7-benzene

• MDL： MFCD01073950
• Inchi： 1S/C9H12/c1-2-6-9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3/i1D3,2D2,6D2
• InChI Key： ODLMAHJVESYWTB-WDPWIZPISA-N
• SMILES： C([2H])([2H])(C1C=CC=CC=1)C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 127.137837604g/mol
• Monoisotopic Mass: 127.137837604g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 60.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes